Cas no 1324143-60-3 (methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate)

• Product Name: methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate
• CAS No: 1324143-60-3
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 5803429
• PubChem ID: 49754849
• Update Time: 2025-06-15

methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate
• methyl 4-((isoxazole-5-carboxamido)methyl)piperidine-1-carboxylate
• CHEMBL4987931
• 1324143-60-3
• F6089-8253
• methyl 4-[(1,2-oxazole-5-carbonylamino)methyl]piperidine-1-carboxylate
• methyl 4-{[(1,2-oxazol-5-yl)formamido]methyl}piperidine-1-carboxylate
• AKOS024531769

• Inchi： 1S/C12H17N3O4/c1-18-12(17)15-6-3-9(4-7-15)8-13-11(16)10-2-5-14-19-10/h2,5,9H,3-4,6-8H2,1H3,(H,13,16)
• InChI Key： NIWZAOFONVWXAX-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCC(CNC(C2=CC=NO2)=O)CC1)=O

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7Ų

Additional information on methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate

Methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate (CAS No. 1324143-60-3): A Comprehensive Overview

Methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate, identified by its CAS number 1324143-60-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules characterized by its piperidine and oxazole moieties, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate encompasses a piperidine ring substituted with a formamidomethyl group linked to an oxazole ring. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development. The presence of the oxazole moiety, in particular, has been associated with various biological functions, including anti-inflammatory, antimicrobial, and antiviral activities.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced pharmacological profiles. The combination of piperidine and oxazole in Methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate has positioned it as a promising candidate for further exploration. Studies have indicated that this compound exhibits potential in modulating several key biological pathways, making it a candidate for the treatment of various diseases.

One of the most intriguing aspects of Methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate is its interaction with biological targets. The piperidine ring is known to interact with enzymes and receptors in the body, while the oxazole moiety can enhance binding affinity and selectivity. This dual functionality makes the compound an attractive candidate for developing drugs that require precise targeting.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of Methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate with biological targets. These studies have provided valuable insights into how the compound can be optimized for better efficacy and reduced side effects. For instance, molecular dynamics simulations have shown that the compound can stabilize certain enzyme conformations, thereby inhibiting their activity.

The synthesis of Methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to develop efficient synthetic routes that minimize byproducts and improve scalability. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical products.

In addition to its pharmacological potential, Methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate has also been explored for its role in chemical biology research. The compound's unique structure makes it a useful tool for studying enzyme mechanisms and protein interactions. By using this compound as a probe, researchers can gain insights into how different biological systems function at the molecular level.

The future prospects of Methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate are promising, with ongoing studies focusing on its potential applications in drug development. Researchers are particularly interested in exploring its efficacy in treating neurological disorders, where modulation of specific biological pathways is crucial. Additionally, the compound's potential as an intermediate in synthesizing more complex molecules makes it a valuable asset in medicinal chemistry.

In conclusion, Methyl 4-{(1,2-oxazol-5-yl)formamidomethyl}piperidine-1-carboxylate (CAS No. 1324143-60) represents a significant advancement in pharmaceutical chemistry. Its unique structure and diverse biological activities make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in the discovery and development of new therapies.